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Abstract: This technical guide provides an in-depth overview of 1-(4-Morpholinyl)-1-
propanone, a heterocyclic ketone of significant interest in synthetic organic chemistry. The
document details its formal nomenclature, synonyms, and key chemical identifiers.
Furthermore, it consolidates its physicochemical properties, outlines a standard laboratory-
scale synthesis protocol with mechanistic insights, and discusses its primary applications. This
guide is intended to serve as a comprehensive resource for researchers, chemists, and
professionals in drug development and materials science.

Chemical Identity and Nomenclature

1-(4-Morpholinyl)-1-propanone is a derivative of morpholine, a heterocyclic compound
featuring both amine and ether functional groups. The molecule consists of a propanoyl group
attached to the nitrogen atom of the morpholine ring.

IUPAC Name

The systematic name for this compound as determined by the International Union of Pure and
Applied Chemistry (IUPAC) is 1-morpholin-4-ylpropan-1-one[1].

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1594440#bc-rfq
https://www.benchchem.com/product/b1594440/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-4-morpholinyl-1-propanone
https://www.benchchem.com/product/b1594440/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-4-morpholinyl-1-propanone
https://www.benchchem.com/product/b1594440/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-4-morpholinyl-1-propanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Morpholinyl_-1-propanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synonyms and Common Names

In commercial and research contexts, 1-(4-Morpholinyl)-1-propanone is known by several
other names. These synonyms are crucial for comprehensive literature and database searches.
Common synonyms include:

4-Propionylmorpholine[2]
» N-Propanoylmorpholine[3]
e N-Propionylmorpholine[1]
e 1-Morpholino-1-propanone[2]
e 4-(1-Oxopropyl)morpholine[2]

e Propionyl morpholine[1]

Chemical Identifiers

For unambiguous identification, a set of unique identifiers is assigned to every chemical
substance. The key identifiers for 1-(4-Morpholinyl)-1-propanone are summarized in the table

below.
Identifier Value Source
CAS Number 30668-14-5 PubChem[1], Sigma-Aldrich
PubChem CID 225447 PubChem[1]
EC Number 626-586-3 PubChem[1]
MDL Number MFCD03208781 Sigma-Aldrich
InChl Key PLEWDCPFCNLIEY PubChem[1], Sigma-Aldrich
UHFFFAOYSA-N
Canonical SMILES CCC(=0O)N1ccoccel Sigma-Aldrich, AChemBlock[4]

Physicochemical Properties
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The physical and chemical properties of a compound dictate its behavior in various systems
and are fundamental for designing experimental protocols, including reaction setup,
purification, and storage.

Property Value Unit Source

PubChem[1], Sigma-

Molecular Formula C7H13NO:2 ]

Aldrich

] PubChem[1], Sigma-
Molecular Weight 143.18 g/mol ]
Aldrich

Physical Form Liquid Sigma-Aldrich
Boiling Point 70-75°Cat0.5mmHg °C Sigma-Aldrich
Density 1.068 g/mL at 25 °C Sigma-Aldrich
Flash Point > 110 °C Sigma-Aldrich
XLogP3-AA -0.2 PubChem|[1]
Hydrogen Bond Donor

PubChem[1]
Count
Hydrogen Bond

2 PubChem[1]

Acceptor Count

Synthesis and Mechanistic Rationale

1-(4-Morpholinyl)-1-propanone is typically synthesized via the acylation of morpholine with a
suitable propanoyl source. The most common laboratory method involves the reaction of
morpholine with propionyl chloride.

General Synthesis Workflow Diagram

The following diagram illustrates the key steps in a typical laboratory synthesis of 1-(4-
Morpholinyl)-1-propanone.
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Caption: General workflow for the synthesis of 1-(4-Morpholinyl)-1-propanone.
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Detailed Experimental Protocol

This protocol describes the synthesis via the Schotten-Baumann reaction conditions, a
common method for acylating amines.

Materials:

Morpholine

e Propionyl chloride

o Triethylamine (EtsN) or other suitable base (e.g., pyridine)

o Dichloromethane (DCM) or other aprotic solvent

o Deionized water

» Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Naz2S0Oa4) or magnesium sulfate (MgSOa)
Procedure:

» Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and under an
inert atmosphere (e.g., nitrogen), add morpholine (1.0 eq.) and dichloromethane (DCM).
Cool the mixture to 0 °C in an ice bath.

o Causality: The reaction is exothermic; cooling to 0 °C helps to control the reaction rate and
prevent the formation of side products. An inert atmosphere prevents reactions with
atmospheric moisture.

o Base Addition: Add triethylamine (1.1 eq.) to the cooled solution.

o Causality: Triethylamine acts as a base to neutralize the hydrochloric acid (HCI) byproduct
generated during the reaction. This prevents the protonation of the morpholine starting
material, which would render it unreactive as a nucleophile.
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e Acylating Agent Addition: Add propionyl chloride (1.05 eq.) dropwise to the stirred solution
while maintaining the temperature at 0 °C.

o Causality: Dropwise addition is crucial to manage the exothermicity of the reaction.
Propionyl chloride is the electrophile that reacts with the nucleophilic nitrogen of
morpholine.

o Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for 2-4 hours, or until the reaction is complete as
monitored by Thin Layer Chromatography (TLC).

e Workup - Quenching: Once the reaction is complete, carefully quench the reaction by adding
deionized water.

o Causality: Quenching destroys any remaining reactive propionyl chloride.

o Workup - Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer
sequentially with water, saturated sodium bicarbonate solution, and finally, brine.

o Causality: The water wash removes the triethylamine hydrochloride salt. The sodium
bicarbonate wash removes any residual acidic impurities. The brine wash helps to remove
bulk water from the organic layer, facilitating the subsequent drying step.

e Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate,
filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield
the crude product.

 Purification (Optional): The crude product is often of sufficient purity for many applications. If
higher purity is required, it can be purified by vacuum distillation.

Applications in Research and Development

1-(4-Morpholinyl)-1-propanone is primarily used as a chemical intermediate and a building
block in organic synthesis. Its morpholine moiety imparts specific physicochemical properties,
such as increased water solubility and metabolic stability, which can be desirable in medicinal
chemistry.
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e Pharmaceutical Synthesis: The morpholine scaffold is a privileged structure in drug
discovery, appearing in numerous approved drugs such as the antibiotic Linezolid and the
anticancer agent Gefitinib[5]. While 1-(4-Morpholinyl)-1-propanone itself is not a drug, it
serves as a valuable precursor for synthesizing more complex molecules that are analogs or
derivatives of known bioactive compounds.

» Organic Synthesis: As a simple ketone, the carbonyl group and the adjacent alpha-protons
can participate in a variety of classic organic reactions, including aldol condensations,
Mannich reactions, and alpha-halogenations, to build more complex molecular architectures.

o Agrochemicals: Derivatives of morpholine are used as fungicides in agriculture[5]. This
compound can serve as a starting point for the synthesis of novel agrochemical candidates.

Safety and Handling

Based on aggregated GHS information, 1-(4-Morpholinyl)-1-propanone is classified as
harmful if swallowed and causes serious eye irritation[1].

e GHS Hazard Codes: H302, H319.
e Precautionary Statements: P264, P270, P280, P301+P317, P305+P351+P338J[1].

o Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses or
goggles, gloves, and a lab coat, should be worn at all times. Work should be conducted in a
well-ventilated fume hood.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

[pubchem.ncbi.nlm.nih.gov]

1. 1-(4-Morpholinyl)-1-propanone | C7H13NO2 | CID 225447 - PubChem

e 2. 1-(4-Morpholinyl)-1-propanone (97%) - Amerigo Scientific [amerigoscientific.com]

e 3.1-(4-FJLRY) ZJL)-1-7 /X ./ > 97% | Sigma-Aldrich [sigmaaldrich.com]

o 4.1-(4-Morpholinyl)-1-propanone 95% | CAS: 30668-14-5 | AChemBlock [achemblock.com]

e 5. Applications of Morpholine in Chemical Industry Chemicalbook [chemicalbook.com]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-(4-
Morpholinyl)-1-propanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594440/docs#a-comprehensive-technical-guide-to-

1-4-morpholinyl-1-propanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

